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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-chloropyridine

Cat. No.: B1277483 Get Quote

Technical Guide: 5-(Benzyloxy)-2-chloropyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

applications of 5-(Benzyloxy)-2-chloropyridine, a key intermediate in the development of

novel pharmaceuticals and agrochemicals.

Core Compound Data
5-(Benzyloxy)-2-chloropyridine is a substituted pyridine derivative valued for its utility as a

building block in organic synthesis. The benzyloxy and chloro substituents provide distinct

reactive sites for further molecular elaboration.
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Parameter Value References

Molecular Formula C₁₂H₁₀ClNO [1]

Molecular Weight 219.67 g/mol [2][3]

CAS Number 84611-43-8 [1][2]

Appearance Not specified in search results

Purity Typically ≥95% [2]

Storage
Sealed in a dry environment at

2-8°C
[4]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the direct synthesis of 5-(Benzyloxy)-2-
chloropyridine is not readily available in the provided search results, a plausible synthetic

route can be conceptualized based on established organic chemistry principles. A common

approach would involve the benzylation of the hydroxyl group of 2-chloro-5-hydroxypyridine.

Conceptual Synthesis Workflow
The logical workflow for the synthesis of 5-(Benzyloxy)-2-chloropyridine would likely proceed

as follows:
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Start: 2-Chloro-5-hydroxypyridine

Step 1: Deprotonation
(Base, e.g., NaH, K₂CO₃)

Intermediate: Pyridin-3-olate anion

Step 2: Nucleophilic Substitution (SN2)
(Benzyl halide, e.g., Benzyl bromide)

Product: 5-(Benzyloxy)-2-chloropyridine

5-(Benzyloxy)-2-chloropyridine

Cross-Coupling Reactions
(e.g., Suzuki, Sonogashira, Heck) Nucleophilic Aromatic Substitution Debenzylation

Functionalized Pyridine Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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